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Compound of Interest

Compound Name: JNJ-10311795

Cat. No.: B1672990

Application Note

JNJ-10311795 is a potent dual inhibitor of neutrophil elastase (also known as cathepsin G) and
mast cell chymase, with Ki values of 38 nM and 2.3 nM, respectively. Its significant anti-
inflammatory activity makes it a valuable tool for research in areas such as pneumonia and
other inflammatory diseases. Proper preparation of a stock solution is critical for accurate and
reproducible results in cell-based assays. This document provides a detailed protocol for the
preparation, storage, and use of a JINJ-10311795 stock solution for in vitro cell culture
experiments.

The recommended solvent for dissolving JNJ-10311795 is dimethyl sulfoxide (DMSO). Due to
the hydrophobic nature of many small molecule inhibitors, direct dissolution in aqueous media
is often challenging and can lead to precipitation. A concentrated stock solution in DMSO
allows for subsequent dilution into cell culture media to achieve the desired working
concentration while minimizing the final DMSO concentration to non-toxic levels for most cell
lines (typically < 0.5%).

This protocol outlines the steps for preparing a 10 mM stock solution of JINJ-10311795 in
DMSO, along with guidelines for its dilution and use in cell culture experiments. Adherence to
these procedures will help ensure the stability and efficacy of the compound in your
experimental setup.

Quantitative Data Summary
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Parameter Value Reference
Molecular Weight 670.69 g/mol [1112]
Molecular Formula C4oH3s5N206P [3]
Solubility in DMSO >10 mM [2]
Recommended Stock Solution 10 mM NIA

Concentration

Storage of Solid Compound

-20°C for up to 3 years

[1]

Storage of DMSO Stock
Solution

-80°C for up to 1 year
(aliquoted)

[1]

Final DMSO Concentration in

Culture

< 0.5% (ideally < 0.1%)

[1]

Inhibitory Constant (Ki)

Neutrophil Elastase (Cathepsin
G): 38 nMMast Cell Chymase:
2.3nM

[11(21[4]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.researchgate.net/post/Any-suggestions-for-treating-DMSO-soluble-compound-in-cell-culture
https://www.reddit.com/r/labrats/comments/1feof6a/how_to_prepare_sterile_drug_solution_in_dmso_for/
https://www.researchgate.net/post/Any-suggestions-for-treating-DMSO-soluble-compound-in-cell-culture
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.researchgate.net/post/Any-suggestions-for-treating-DMSO-soluble-compound-in-cell-culture
https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

4 . .\ . ; . N
Stock Solution Preparation Working Solution Preparation & Cell Treatment
(Weigh JNJ-10311795 Powder) Thaw Stock Aliquot
Calculate volume for 10 mM
\ Y
[ Add Anhydrous DMSO ] [Prepare Intermediate Dilutions in DMSO (Optional)] Direct dilution for high concentrations
Stepwise dilution
Y Y
( Vortex/Sonicate to Dissolve ) [ Dilute into Pre-warmed Cell Culture Medium )47 (Prepare Vehicle Control (DMSO in Medium))
i
1
Y y Y
( Aliquot into Single-Use Tubes ] ( Add Working Solution to Cells )
Y \
Store at -80°C Incubate Cells
N\ AN J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparation of JNJ-10311795 Stock Solution for Cell
Culture Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672990#preparing-jnj-10311795-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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